2-Oxo-1-phenyl-1,2-dihydro-1,8-naphthyridine-3-carboxylic acid

• CAS No.: 1239164-92-1
• Molecular Formula: C15H10N2O3
• Molecular Weight: 266.25 g/mol
• IUPAC Name: 2-oxo-1-phenyl-1,8-naphthyridine-3-carboxylic acid
• InChI: InChI=1S/C15H10N2O3/c18-14-12(15(19)20)9-10-5-4-8-16-13(10)17(14)11-6-2-1-3-7-11/h1-9H,(H,19,20)
• InChI Key: UFBFVWKKYDOQHK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C3=C(C=CC=N3)C=C(C2=O)C(=O)O

Description

2-Oxo-1-phenyl-1,2-dihydro-1,8-naphthyridine-3-carboxylic acid is a useful research compound. Its molecular formula is C15H10N2O3 and its molecular weight is 266.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

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Synthesis routes and methods II

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Synthesis routes and methods III

Procedure details

2.00 g (6.8 mmol) of ethyl 2-oxo-1-phenyl-1,2-dihydro-1,8-naphthyridine-3-carboxylate was dissolved in 1,4-dioxane (100 mL), and 1.41 g (10.2 mmol) of potassium carbonate and 200 mL of water were added thereto at room temperature. The resulting mixture was stirred for 3 hours at 50° C. The solvent was distilled off under reduced pressure from the reaction mixture, and the residue was dissolved in water. Concentrated hydrochloric acid was added thereto to make the solution acidic. A solid precipitated therefrom was separated by filtration, and was dried. Thus, 1.72 g of the title compound was obtained as pale yellow crystals (yield: 95%).